N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H16N2O3/c1-3-12-5-8-14(9-6-12)17-16(19)13-7-4-11(2)15(10-13)18(20)21/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key: ZJCNWJLOMFZJKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide, also known as ENB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ENB is a yellow crystalline solid with a molecular formula of C15H15N2O3 and a molecular weight of 281.29 g/mol. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Mechanism of Action

N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide exerts its biological activity by interacting with specific targets in cells and tissues. For example, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase by binding to their active sites. This leads to the accumulation of acetylcholine and butyrylcholine in the synapses, resulting in enhanced neurotransmission. N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has also been reported to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been reported to exhibit various biochemical and physiological effects in vitro and in vivo. For example, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been shown to reduce the proliferation and migration of cancer cells, inhibit the growth of bacteria and fungi, and reduce the production of pro-inflammatory cytokines. N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has also been reported to enhance the cognitive function in animal models of Alzheimer's disease and improve the memory consolidation in healthy individuals.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has several advantages as a research tool, including its high purity, stability, and solubility in various solvents. N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide is also relatively easy to synthesize using standard laboratory techniques. However, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has some limitations, such as its potential toxicity and limited availability in large quantities. Therefore, researchers should take appropriate safety precautions when handling N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide and consider alternative compounds for large-scale experiments.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide, including the following:
1. Investigation of the structure-activity relationship of N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide and its analogs to identify compounds with improved biological activity and selectivity.
2. Development of novel synthetic methods for the preparation of N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide and its derivatives.
3. Exploration of the potential applications of N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
4. Investigation of the mechanism of action of N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide in cancer cells and identification of potential targets for drug development.
5. Study of the pharmacokinetics and pharmacodynamics of N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide in animal models and humans to determine its safety and efficacy.
Conclusion:
In conclusion, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide is a promising chemical compound with potential applications in various fields. N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been synthesized using different methods and has exhibited significant biological activity in scientific studies. N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has several advantages as a research tool, but also has some limitations that should be considered. Future research on N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide could lead to the development of new drugs and materials with improved properties and applications.

Synthesis Methods

N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide can be synthesized using different methods, including the condensation of 4-ethylacetophenone and 4-methyl-3-nitrobenzoyl chloride in the presence of a base such as pyridine or triethylamine. Another method involves the reaction of 4-ethylacetophenone with 4-methyl-3-nitrobenzaldehyde in the presence of a reducing agent such as sodium borohydride. These methods have been reported to yield N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide with high purity and good yields.

Scientific Research Applications

N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory properties. In biochemistry, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters. In materials science, N-(4-ethylphenyl)-4-methyl-3-nitrobenzamide has been explored for its potential use as a building block for the synthesis of functional materials.